Cas no 2680883-03-6 (benzyl N-(2-hydroxypropyl)-N-(2-methylcyclopentyl)carbamate)

• Product Name: benzyl N-(2-hydroxypropyl)-N-(2-methylcyclopentyl)carbamate
• CAS No: 2680883-03-6
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• CID: 5636196
• PubChem ID: 165923062
• Update Time: 2025-10-31

benzyl N-(2-hydroxypropyl)-N-(2-methylcyclopentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-hydroxypropyl)-N-(2-methylcyclopentyl)carbamate
• 2680883-03-6
• EN300-28288538

• Inchi： 1S/C17H25NO3/c1-13-7-6-10-16(13)18(11-14(2)19)17(20)21-12-15-8-4-3-5-9-15/h3-5,8-9,13-14,16,19H,6-7,10-12H2,1-2H3
• InChI Key： QPKCBLQGWDSMOW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC(C)O)C1CCCC1C)=O

Computed Properties

• Exact Mass: 291.18344366g/mol
• Monoisotopic Mass: 291.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-(2-hydroxypropyl)-N-(2-methylcyclopentyl)carbamate

Introduction to Benzyl N-(2-hydroxypropyl)-N-(2-methylcyclopentyl)carbamate (CAS No. 2680883-03-6)

Benzyl N-(2-hydroxypropyl)-N-(2-methylcyclopentyl)carbamate, a compound with the chemical identifier CAS No. 2680883-03-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of Benzyl N-(2-hydroxypropyl)-N-(2-methylcyclopentyl)carbamate consists of a benzyl group, a hydroxypropyl moiety, and a methylcyclopentyl group, all linked through carbamate functionalities. This configuration not only imparts distinct chemical properties but also opens up possibilities for diverse biological activities.

The significance of this compound is further underscored by its potential role in modulating biological pathways. Recent studies have highlighted the importance of carbamate derivatives in the development of novel therapeutic agents. The presence of both hydrophilic and lipophilic regions in the molecule enhances its solubility and bioavailability, making it an attractive candidate for pharmaceutical formulations. Furthermore, the structural features of Benzyl N-(2-hydroxypropyl)-N-(2-methylcyclopentyl)carbamate suggest that it may exhibit inhibitory effects on various enzymes and receptors, thereby serving as a lead compound for further derivatization and optimization.

In the realm of drug discovery, the compound has been explored for its potential applications in treating a range of diseases. For instance, preliminary research indicates that derivatives of this compound may possess anti-inflammatory properties, making them relevant in the management of chronic inflammatory disorders. Additionally, the structural motif is reminiscent of molecules known to interact with central nervous system (CNS) targets, suggesting possible applications in neuropharmacology. The hydrophobic nature of the methylcyclopentyl group could facilitate blood-brain barrier penetration, which is crucial for CNS drug delivery.

The synthesis and characterization of Benzyl N-(2-hydroxypropyl)-N-(2-methylcyclopentyl)carbamate have been subjects of extensive investigation. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as solid-phase synthesis and flow chemistry have been particularly useful in achieving these objectives. The use of computational tools has also played a pivotal role in predicting the biological activity and optimizing the synthetic route.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The presence of multiple functional groups allows for easy modification, enabling chemists to tailor its properties for specific therapeutic needs. For example, introducing additional polar or charged moieties could enhance its binding affinity to target proteins or improve its metabolic stability. Such modifications are essential for developing drugs with improved pharmacokinetic profiles.

The pharmacological profile of Benzyl N-(2-hydroxypropyl)-N-(2-methylcyclopentyl)carbamate is still under active investigation. In vitro studies have revealed promising interactions with various biological targets, including enzymes involved in metabolic pathways and receptors mediating pain perception. These findings suggest that this compound could be developed into a broad-spectrum therapeutic agent. However, further research is needed to fully elucidate its mechanism of action and assess its potential side effects.

The development of novel pharmaceuticals often involves interdisciplinary collaboration between chemists, biologists, and clinicians. The case of Benzyl N-(2-hydroxypropyl)-N-(2-methylcyclopentyl)carbamate exemplifies this synergy. Chemists have synthesized and optimized the compound based on structural insights gained from computational modeling, while biologists have conducted assays to evaluate its biological activity. Clinicians have provided feedback on potential therapeutic applications, ensuring that the research remains aligned with medical needs.

The future prospects for Benzyl N-(2-hydroxypropyl)-N-(2-methylcyclopentyl)carbamate are promising, with several avenues for further exploration. Clinical trials are being planned to assess its efficacy and safety in humans. Additionally, researchers are exploring ways to enhance its delivery through novel formulations such as nanoparticles or prodrugs. These advancements could significantly improve patient outcomes by ensuring targeted delivery and sustained release.

In conclusion, Benzyl N-(2-hydroxypropyl)-N-(2-methylcyclopentyl)carbamate represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for drug development. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a crucial role in addressing unmet medical needs.